Cas no 1782646-88-1 (3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid
• CAS No: 1782646-88-1
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5888230
• PubChem ID: 82623813
• Update Time: 2025-10-30

3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid
• EN300-1907288
• 1782646-88-1

• Inchi： 1S/C9H10BrNO3/c10-7-3-5(1-2-8(7)12)6(4-11)9(13)14/h1-3,6,12H,4,11H2,(H,13,14)
• InChI Key： AKGXQXLWADSZJT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)CN)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid

Professional Introduction to 3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid (CAS No. 1782646-88-1)

3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid, identified by its CAS number 1782646-88-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement of an amino group, a carboxylic acid moiety, and a brominated phenolic ring, exhibits a range of potential applications in medicinal chemistry and biotechnology. Its molecular structure not only makes it a subject of interest for synthetic chemists but also for researchers exploring novel therapeutic agents.

The< strong>3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid molecule is characterized by its aromatic ring system substituted with bromine and hydroxyl groups, which contribute to its distinct chemical properties. The presence of both< strong>amino and< strong>carboxylic acid functional groups allows for diverse chemical modifications, making it a versatile building block in the synthesis of more complex molecules. This dual functionality has been exploited in various research contexts, particularly in the development of protease inhibitors and other enzyme-targeting agents.

In recent years, the< strong>CAS No. 1782646-88-1 compound has been studied for its pharmacological potential. The brominated phenolic moiety is known to enhance binding affinity to certain biological targets, while the< strong>amino and< strong>carboxylic acid groups facilitate interactions with polar residues in proteins. Such characteristics have led to investigations into its role as an intermediate in the synthesis of drugs targeting inflammatory and infectious diseases. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-inflammatory properties by modulating key signaling pathways.

The structural features of< strong>3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid also make it a valuable candidate for material science applications. Researchers have explored its use in the development of advanced polymers and coatings, where its ability to form stable hydrogen bonds contributes to enhanced material properties. Additionally, the bromine substituent offers opportunities for further functionalization through cross-coupling reactions, enabling the creation of novel materials with tailored characteristics.

The synthesis of< strong>CAS No. 1782646-88-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective halogenation methods, are often employed to construct the desired molecular framework efficiently. The complexity of its synthesis underscores the compound's significance in industrial-scale chemical production and underscores the expertise required to handle such molecules effectively.

Ethical considerations are paramount when working with< strong>3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid. While not classified as a hazardous or controlled substance, proper handling protocols must be followed to ensure safety in laboratory and industrial settings. These include adequate ventilation, personal protective equipment (PPE), and adherence to waste disposal regulations. By maintaining stringent safety standards, researchers can mitigate risks associated with working with this compound while maximizing its potential benefits.

The future prospects for< strong>CAS No. 1782646-88-1 are promising, with ongoing research expanding its applications across multiple domains. In pharmaceuticals, further optimization of derivatives could lead to new treatments for chronic diseases characterized by dysregulated inflammatory responses. In materials science, modifications to its structure may yield innovative solutions for sustainable manufacturing processes. As our understanding of molecular interactions deepens, the versatility of< strong>3-amino-2-(3-bromo-4-hydroxyphenyl)propanoic acid is likely to drive new discoveries and advancements.

In conclusion, the< strong>CAS No. 1782646-88-1 compound represents a fascinating intersection of organic chemistry and biotechnology. Its unique structure offers broad utility in drug development, material science, and beyond, making it a cornerstone of modern chemical research. As scientists continue to unravel its potential, we can anticipate further breakthroughs that will shape the future landscape of pharmaceuticals and advanced materials.